![molecular formula C16H13ClN2O3S B2828060 ethyl [7-(3-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetate CAS No. 1105238-15-0](/img/structure/B2828060.png)
ethyl [7-(3-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetate
Description
Ethyl [7-(3-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetate, also known as CP-690,550, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of Janus kinase inhibitors, which are a group of drugs that target the Janus kinase family of enzymes. These enzymes play a crucial role in the signaling pathways that regulate the immune system, and their dysregulation has been implicated in various autoimmune diseases and inflammatory disorders.
Scientific Research Applications
Antitumor Activity
Thiazolo[3,2-a]pyrimidine derivatives, which are structurally similar to the compound , have demonstrated high antitumor activity . This suggests that our compound could potentially be used in the development of new anticancer drugs.
Antibacterial Activity
Similarly, thiazolo[3,2-a]pyrimidine derivatives have shown significant antibacterial activity . This indicates a potential application of our compound in the creation of new antibacterial drugs.
Anti-inflammatory Activity
The anti-inflammatory activity of thiazolo[3,2-a]pyrimidine derivatives has also been reported . This suggests a possible use of our compound in the treatment of inflammatory conditions.
Drug Research
The compound can be used in drug research, specifically in the synthesis of biologically active compounds . This could include a wide range of drugs, from antitumor to antibacterial drugs.
Pesticide Manufacturing
As an intermediate, the compound can be used to synthesize various types of pesticides . This could be particularly useful in the agriculture industry.
Synthesis of New Derivatives
The compound could be used in the synthesis of new pyrido[2,3-d]pyrimidin-5-one, pyrido[2,3-d]pyrimidin-7-one, and pyrimidino[4,5-d][1,3]oxazine derivatives . These new derivatives could have a wide range of applications in various fields of chemistry and medicine.
properties
IUPAC Name |
ethyl 2-[7-(3-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13ClN2O3S/c1-2-22-13(20)7-19-9-18-14-12(8-23-15(14)16(19)21)10-4-3-5-11(17)6-10/h3-6,8-9H,2,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHWYQTWFCHBQTH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C=NC2=C(C1=O)SC=C2C3=CC(=CC=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13ClN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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